Cas no 5061-21-2 (3-bromooxolan-2-one)
3-Bromooxolan-2-one is a versatile intermediate offering excellent reactivity in organic synthesis. Its unique structure enables efficient coupling reactions, while its bromine substitution facilitates selective modification and functionalization of target molecules. This compound's properties make it an attractive building block for the development of novel compounds with tailored physicochemical profiles.
3-bromooxolan-2-one structure
Product Name:3-bromooxolan-2-one
CAS No:5061-21-2
MF:C4H5BrO2
MW:164.985300779343
MDL:MFCD00005387
CID:45508
PubChem ID:95463
Update Time:2025-07-11
3-bromooxolan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-butanolide
- 2-Bromo-4-hydroxybutyric acid g-lactone
- __bromo-r-butyrolactone
- 3-Bromo-4,5-dihydro-2(3H)-furanone
- 2(3H)-Furanone, 3-bromodihydro-
- 2-Bromo-4-hydroxybutyric acid gamma-lactone
- alpha-Bromo-gamma-butyrolactone, remainder gamma-butyrolactone
- α-Bromo-γ-butyrolactone
- alpha-Bromo-gamma-butyrolactone
- 2-Bromo-gamma-butyrolactone
- ALPHA-BROMO-GAMMA-BUTYROLACTON
- 3-bromodihydrofuran-2(3H)-one
- 2-Bromobutyrolactone
- 3-bromooxolan-2-one
- 3-Bromo-2-furanone
- bromobutyrolactone
- .alpha.-Bromo-.gamma.-butyrolactone
- 2(3H)-Furanone, bromodihydro-
- .alpha.-Bromobutyrolactone
- 3-Bromo-2-oxotetrahydrofuran
- 2-Bromo-.gamma.-butyrolactone
- 3-Bromodihydro-2(3H)-furano
- 3-Bromodihydro-2(3H)-furanone
- a-Bromo-
- 2-Bromo-4-hydroxybutyric acid -lactone
- NSC11726
- bromo-dihydro-furan-2-one
- alpha-Bromobutyric acid, gamma-lactone
- PB47847
- W-105942
- 3-bromo-dihydrofuran-2(3H)-one
- FT-0622118
- EINECS 225-764-4
- F0001-1320
- .alpha.-Bromobutyric acid, .gamma.-lactone
- AKOS016041972
- B1228
- A-butyrolactone
- NSC-11726
- CS-W001104
- H10671
- SY001762
- 3-bromo-2-oxooxolane
- 3-bromotetrahydrofuran-2-one
- AM20100243
- EN300-20496
- -Bromo- -butyrolactone
- DTXSID20884127
- 3-bromo-dihydrofuran-2(3 H)-one
- SCHEMBL136614
- alpha -Bromo- gamma -butyrolactone
- (+/-)-alpha-bromo-gamma-butyrolactone
- NSC56959
- 5061-21-2
- AC-18401
- NSC 11726
- MFCD00005387
- NSC-56959
- AKOS040764361
- ?-Bromo-?-butyrolactone
- 2-Bromo-4-butyrolactone
- 3-Bromodihydro-2-furanone
- DS-12622
- Butyric acid, 2-bromo-4-hydroxy-, gamma-lactone
- 3-bromo-dihydrofuran-2-one
- alpha-Bromo-gamma-butyrolactone, 97%
- 3-bromo-dihydro-furan-2-one
- alpha-Bromobutyrolactone
- a-Bromo-?-butyrolactone
- AKOS000119556
- 3-bromodihydrofuran-2-one
- A-butyrolatone
- NSC 56959
- NS00045318
- α-Bromo-γ-butyrolactone,98%
- DB-014050
- STL195547
- alphaBromobutyric acid, gammalactone
- 2(3H)Furanone, 3bromodihydro
- 2Bromo4butanolide
- 2Bromobutyrolactone
- DTXCID001023596
- 225-764-4
-
- MDL： MFCD00005387
- Inchi： 1S/C4H5BrO2/c5-3-1-2-7-4(3)6/h3H,1-2H2
- InChI Key： LFJJGHGXHXXDFT-UHFFFAOYSA-N
- SMILES： BrC1C(=O)OCC1
- BRN： 107800
Computed Properties
- Exact Mass: 163.94700
- Monoisotopic Mass: 163.947292
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 91.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.1
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Colorless or yellowish liquid
- Density: 1.786 g/mL at 25 °C(lit.)
- Boiling Point: 140°C/20mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.508(lit.)
- PSA: 26.30000
- LogP: 0.69680
- Sensitiveness: Moisture Sensitive/Lachrymatory
- Solubility: Uncertain
3-bromooxolan-2-one Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：UN 2810
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- FLUKA BRAND F CODES：21
-
Hazardous Material Identification：
- TSCA：Yes
- Storage Condition：Inert atmosphere,2-8°C
- Risk Phrases：R36/37/38
- Safety Term：S26;S36
3-bromooxolan-2-one Customs Data
- HS CODE：29322980
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-bromooxolan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | B59608-25G |
3-bromooxolan-2-one |
5061-21-2 | 25g |
¥780.46 | 2023-11-11 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | B59608-100G |
3-bromooxolan-2-one |
5061-21-2 | 100g |
¥2587.72 | 2023-11-11 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B802518-500g |
α-Bromo-γ-butyrolactone |
5061-21-2 | 97% | 500g |
1,088.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B1228-500g |
3-bromooxolan-2-one |
5061-21-2 | 95.0%(GC) | 500g |
￥2350.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B1228-25g |
3-bromooxolan-2-one |
5061-21-2 | 95.0%(GC) | 25g |
￥235.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BD763-25g |
3-bromooxolan-2-one |
5061-21-2 | 98% | 25g |
￥86.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BD763-500g |
3-bromooxolan-2-one |
5061-21-2 | 98% | 500g |
￥808.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BD763-100g |
3-bromooxolan-2-one |
5061-21-2 | 98% | 100g |
￥231.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BD763-5g |
3-bromooxolan-2-one |
5061-21-2 | 98% | 5g |
￥46.0 | 2022-05-30 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY001762-5g |
alpha-Bromo-gamma-butyrolactone |
5061-21-2 | >97% | 5g |
¥23.0 | 2023-09-15 |
3-bromooxolan-2-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5061-21-2)3-bromooxolan-2-one
Order Number:A1202758
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:48
Price ($):233.0
Email:sales@amadischem.com
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
(CAS:5061-21-2) 2-Bromo-4-butanolide
Order Number:JH245
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:5061-21-2)2-Bromo-4-butanolide
Order Number:sfd248
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:5061-21-2)2-Bromo-4-butanolide
Order Number:LE2007
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:41
Price ($):discuss personally
Email:18501500038@163.com
3-bromooxolan-2-one Related Literature
-
1. 2,3,5,6-Tetrahydro- and 5,6-dihydro-imidazo[2,1-b]thiazoles from imidazoline-2-thiol derivatives and unsaturated or halogenated acids and estersR. B. Blackshire,C. J. Sharpe J. Chem. Soc. C 1971 3602
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